Cas no 901247-77-6 (1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901247-77-6
• MF: C₂₄H₁₆F₃N₃
• MW: 403.39915561676
• CID: 6308779
• PubChem ID: 20852675
• Update Time: 2025-07-09

1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo4,3-cquinoline
• AKOS001795356
• F3407-1410
• 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)pyrazolo[4,3-c]quinoline
• 901247-77-6
• 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C24H16F3N3/c1-13-3-8-18(9-14(13)2)30-24-19-10-17(26)11-21(27)23(19)28-12-20(24)22(29-30)15-4-6-16(25)7-5-15/h3-12H,1-2H3
• InChI Key： LANGNRBUBYUVAX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1N=CC1C(C3C=CC(=CC=3)F)=NN(C3C=CC(C)=C(C)C=3)C=12)F

Computed Properties

• Exact Mass: 403.12963201g/mol
• Monoisotopic Mass: 403.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901247-77-6)

The compound 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901247-77-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the pyrazoloquinoline core and multiple fluorine substitutions, make it a promising candidate for applications in drug discovery, optoelectronics, and advanced material design. This article delves into the molecular characteristics, synthesis pathways, and potential applications of this compound, while addressing common queries and trending topics in the scientific community.

The molecular structure of 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline is characterized by a fused pyrazoloquinoline scaffold, which is further functionalized with fluorine atoms and aromatic substituents. The presence of fluorine enhances the compound's metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor or a fluorescent probe due to its rigid planar structure and electron-rich environment. The 3,4-dimethylphenyl and 4-fluorophenyl groups contribute to its steric and electronic properties, influencing its binding affinity in biological systems.

In recent years, the demand for fluorinated heterocycles like 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline has surged, driven by their utility in designing next-generation therapeutics. A trending topic in this domain is the role of fluorine in improving drug bioavailability and target selectivity. Search engine data reveals frequent queries such as "fluorine in drug design" and "pyrazoloquinoline derivatives," underscoring the scientific community's interest in these motifs. Additionally, the compound's potential applications in organic light-emitting diodes (OLEDs) have sparked discussions in materials science forums, aligning with the growing focus on sustainable technologies.

The synthesis of 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline typically involves multi-step reactions, including cyclization and cross-coupling methodologies. Key intermediates such as 6,8-difluoro-3-iodoquinoline and 3,4-dimethylphenylhydrazine are often employed to construct the pyrazoloquinoline framework. Researchers have optimized these protocols to achieve high yields and purity, as documented in recent patents and peer-reviewed journals. The compound's CAS No. 901247-77-6 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate referencing in global chemical databases.

From a commercial perspective, 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline is available through specialized chemical suppliers, catering to academic and industrial R&D teams. Its pricing and availability are influenced by factors such as synthetic complexity and demand for fluorinated building blocks. Frequently asked questions include "suppliers of CAS 901247-77-6" and "pyrazoloquinoline price trends," reflecting the practical concerns of procurement professionals. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to verify its identity and purity, ensuring compliance with industry standards.

Looking ahead, the versatility of 1-(3,4-dimethylphenyl)-6,8-difluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline positions it as a valuable tool in interdisciplinary research. Its applications span from oncology (e.g., kinase inhibition) to renewable energy (e.g., OLED emitters), aligning with global priorities like precision medicine and green technology. As synthetic methodologies advance, further derivatives of this scaffold are expected to emerge, addressing unmet needs in both life sciences and materials engineering. For researchers, staying updated on the latest developments in pyrazoloquinoline chemistry is essential to leverage its full potential.